N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-benzyl-3-[[(1,5-dimethylpyrazol-3-yl)methylamino]methyl]-N-methylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C23H26N6O/c1-17-13-19(26-28(17)3)14-24-15-20-22(25-21-11-7-8-12-29(20)21)23(30)27(2)16-18-9-5-4-6-10-18/h4-13,24H,14-16H2,1-3H3
• InChI Key: SZDFEFLRXJFUNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CNCC2=C(N=C3N2C=CC=C3)C(=O)N(C)CC4=CC=CC=C4
• Molecular Formula: C23H26N6O
• Molecular Weight: 402.5 g/mol

Description

N-benzyl-3-({[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]amino}methyl)-N-methylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C23H26N6O and its molecular weight is 402.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 402.21680947 g/mol and the complexity rating of the compound is 568. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Heterocyclic Compounds

The compound shares structural similarities with heterocyclic compounds, which are crucial in developing pharmaceuticals and materials. Research on similar molecules, such as pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine derivatives, and pyrazolopyrimidines, highlights the significance of these structures in synthesizing new chemical entities with potential biological activities. These studies involve novel synthetic routes to access a variety of heterocyclic frameworks, offering insights into the chemical properties and reactivity of such compounds (Abdel-Aziz et al., 2008) (Rahmouni et al., 2016).

Biological Activities

Anticancer and Anti-inflammatory Properties

Pyrazolopyrimidine derivatives, similar in structure to the compound of interest, have been synthesized and evaluated for their anticancer and anti-inflammatory properties. These studies demonstrate the potential of such molecules in therapeutic applications, where specific derivatives exhibited notable activities against cancer cell lines and enzymes involved in inflammatory processes. This research underlines the importance of heterocyclic compounds in developing new treatments for various diseases (Rahmouni et al., 2016).

Material Science Applications

Advanced Polymeric Materials

Research on polymers incorporating pyridine and oxadiazole moieties, akin to the structural features of the mentioned compound, reveals applications in materials science, particularly in fabricating advanced materials with specific properties. These polymers demonstrate significant thermal stability and potential for metal ion adsorption, indicating their utility in environmental remediation and high-performance materials (Mansoori & Ghanbari, 2015).